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Compound of Interest

Compound Name: 8-Amino-1-octanol

Cat. No.: B099503 Get Quote

Essential Safety and Handling Guide for 8-
Amino-1-octanol
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 8-
Amino-1-octanol (CAS No. 19008-71-0). Adherence to these procedures is essential for

ensuring laboratory safety and regulatory compliance.

Hazard Identification and Personal Protective
Equipment (PPE)
8-Amino-1-octanol is classified as a hazardous substance that causes skin and serious eye

irritation.[1][2] Appropriate personal protective equipment must be worn at all times when

handling this chemical.

Summary of Required PPE
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Protection Type Recommended Equipment Specification Notes

Eye and Face Protection

Safety glasses with side

shields or safety goggles. A

face shield should be worn if

there is a risk of splashing.

Must comply with ANSI Z87.1

standards.

Skin Protection

Chemically resistant gloves

(Nitrile, Neoprene, or Butyl

Rubber). A fully buttoned

laboratory coat.

See Table 2 for glove selection

guidance. Lab coats should be

made of a suitable material

and be properly fitted.

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved N95

particulate respirator is

required if handling fine

powders or if dust is

generated.

Engineering controls (e.g.,

fume hood) are the preferred

method for minimizing

inhalation exposure.

Glove Selection Guide

While specific breakthrough time data for 8-Amino-1-octanol is not readily available, the

following recommendations are based on the chemical's functional groups (amine and alcohol)

and general resistance charts. It is crucial to inspect gloves for any signs of degradation before

and during use and to replace them immediately if contamination is suspected.
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Glove Material
Recommended
Thickness

Breakthrough Time
(Estimated)

Suitability

Nitrile Rubber ≥ 5 mil
> 15 minutes (for

splash protection)

Good for incidental

contact and splash

protection. Nitrile

gloves offer good

resistance to many

alcohols and weak

caustics.[2][3]

Neoprene ≥ 15 mil > 60 minutes

Recommended for

extended contact.

Neoprene provides

good resistance to

alcohols, organic

acids, and alkalis.

Butyl Rubber ≥ 15 mil > 480 minutes

Excellent for

prolonged or high-

exposure scenarios.

Butyl rubber offers

superior resistance to

a wide range of

chemicals, including

alcohols and amines.

[4]

Note: The breakthrough times are estimates for the chemical class. Users should consult the

glove manufacturer's specific chemical resistance data.

Detailed Operational Protocol for Handling 8-Amino-
1-octanol
This step-by-step guide outlines the safe handling procedures for 8-Amino-1-octanol from

receipt to disposal.
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Figure 1. Experimental Workflow for Handling 8-Amino-1-octanol
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4. Decontamination

5. Waste Disposal

Click to download full resolution via product page

Figure 1. Experimental Workflow for Handling 8-Amino-1-octanol (Within 100 characters)

Step 1: Preparation and PPE

Before handling, ensure that the work area is clean and uncluttered.

Locate the nearest safety shower and eyewash station.

Confirm that a chemical spill kit is readily accessible.

Don all required PPE as specified in Table 1, including the appropriate gloves and eye

protection.

Step 2: Handling and Dispensing
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Conduct all handling of 8-Amino-1-octanol within a certified chemical fume hood to

minimize inhalation risk.

Since 8-Amino-1-octanol is a solid, use a spatula or scoop for transferring the material.

Avoid creating dust.

If weighing the substance, do so within the fume hood or in an enclosed balance.

Keep the container tightly closed when not in use.

Step 3: Experimental Use

When using 8-Amino-1-octanol in experiments, ensure that all glassware is properly

secured.

Avoid contact with skin and eyes. If contact occurs, immediately flush the affected area with

copious amounts of water for at least 15 minutes and seek medical attention.[5]

Do not eat, drink, or smoke in the laboratory.

Step 4: Decontamination

Thoroughly clean the work area with an appropriate solvent (e.g., water or ethanol) and wipe

it down after completing your work.

Decontaminate all equipment that has come into contact with 8-Amino-1-octanol.

Remove PPE in the correct order to avoid cross-contamination. Dispose of gloves as

hazardous waste.

Spill Management Protocol
In the event of a spill, follow these procedures to ensure safety and proper containment.

Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

Assess the Spill: Determine the extent of the spill. For small spills (<100g), trained laboratory

personnel can proceed with cleanup. For large spills, contact your institution's Environmental
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Health and Safety (EHS) department.

Containment: For a solid spill, carefully sweep or vacuum the material, avoiding dust

generation. For a liquid spill, use an inert absorbent material like vermiculite or sand to

contain it.

Cleanup: Collect the spilled material and any contaminated absorbent into a clearly labeled,

sealed container for hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent and collect the cleaning materials

as hazardous waste.

Disposal Plan for 8-Amino-1-octanol Waste
All waste containing 8-Amino-1-octanol, including the pure substance, solutions, and

contaminated materials (e.g., gloves, pipette tips, absorbent pads), must be treated as

hazardous waste.

Waste Disposal Workflow
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Figure 2. Hazardous Waste Disposal Workflow
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Figure 2. Hazardous Waste Disposal Workflow (Within 100 characters)

Step-by-Step Disposal Procedure

Waste Collection:

Solid Waste: Collect unused 8-Amino-1-octanol and any contaminated solids (e.g.,

absorbent pads, paper towels) in a dedicated, robust, and sealable plastic container.

Liquid Waste: If 8-Amino-1-octanol is in a solution, collect it in a compatible, leak-proof

container. Do not mix with incompatible waste streams.

Contaminated Sharps: Needles, syringes, and other contaminated sharps must be

disposed of in a designated sharps container.
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Empty Containers: Triple-rinse empty containers with a suitable solvent. The rinsate must

be collected as hazardous waste. Deface the original label on the empty container before

discarding it in the appropriate recycling or trash receptacle.

Waste Segregation:

Segregate 8-Amino-1-octanol waste from other incompatible waste streams, such as

strong oxidizing agents and acids, to prevent hazardous reactions.

Labeling:

Clearly label the hazardous waste container with the words "HAZARDOUS WASTE," the

full chemical name "8-Amino-1-octanol," and a list of all constituents and their

approximate concentrations. Include the date when the waste was first added to the

container.

Storage:

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) that is

at or near the point of generation and under the control of laboratory personnel. The

storage area should be cool, dry, and well-ventilated.

Disposal Request:

Once the waste container is full or has reached the institutional time limit for storage in an

SAA, arrange for pickup by your institution's EHS or a licensed hazardous waste disposal

contractor. Do not dispose of 8-Amino-1-octanol down the drain or in the regular trash.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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